Cas no 1239964-24-9 (3,5-Difluoro-4-methylbenzene-1-sulfonamide)

• Product Name: 3,5-Difluoro-4-methylbenzene-1-sulfonamide
• CAS No: 1239964-24-9
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• MDL: MFCD26389492
• CID: 2141905
• PubChem ID: 66740770
• Update Time: 2025-08-02

3,5-Difluoro-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-4-methylbenzenesulfonamide
• 3,5-difluoro-4-methylbenzene-1-sulfonamide
• CXOGITGNXTXMMT-UHFFFAOYSA-N
• 3,5-Difluoro-4-methyl-benzenesulfonamide
• 3,5-Difluoro-4-methylbenzene-1-sulfonamide

• MDL： MFCD26389492
• Inchi： 1S/C7H7F2NO2S/c1-4-6(8)2-5(3-7(4)9)13(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： CXOGITGNXTXMMT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=C(C=1)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• Topological Polar Surface Area: 68.5

Additional information on 3,5-Difluoro-4-methylbenzene-1-sulfonamide

Comprehensive Overview of 3,5-Difluoro-4-methylbenzene-1-sulfonamide (CAS No. 1239964-24-9)

3,5-Difluoro-4-methylbenzene-1-sulfonamide (CAS No. 1239964-24-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This sulfonamide derivative features a benzene ring substituted with two fluorine atoms at the 3 and 5 positions, a methyl group at the 4 position, and a sulfonamide functional group at the 1 position. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold for designing novel enzyme inhibitors or receptor modulators.

The compound's molecular formula and structural features align with current trends in medicinal chemistry, where fluorinated aromatic compounds are increasingly explored for their improved pharmacokinetic profiles. Recent studies highlight the role of fluorinated sulfonamides in targeting carbonic anhydrases, a class of enzymes implicated in conditions like glaucoma and cancer. Given the growing demand for precision medicine, 3,5-Difluoro-4-methylbenzene-1-sulfonamide is being investigated for its selectivity and low toxicity in preclinical models. Its synthetic versatility also allows for derivatization, enabling the development of tailored compounds for specific therapeutic applications.

From an industrial perspective, CAS No. 1239964-24-9 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are optimizing routes to minimize hazardous byproducts, aligning with global initiatives like the UN Sustainable Development Goals. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure high purity, a critical factor for regulatory compliance in pharmaceuticals. The compound's stability under ambient conditions further enhances its practicality for large-scale production.

In the realm of material science, 3,5-Difluoro-4-methylbenzene-1-sulfonamide has shown promise as a building block for advanced polymers. Its aromatic core and sulfonamide group contribute to thermal resistance and mechanical strength, properties sought after in high-performance coatings and adhesives. Innovations in nanotechnology have also explored its integration into hybrid materials for sensors or catalytic systems, leveraging its electron-withdrawing fluorine substituents.

Frequently asked questions about this compound include its solubility profile (notably in polar aprotic solvents like DMSO) and handling precautions (standard laboratory practices suffice due to its non-hazardous classification). Online searches often query its supplier availability or custom synthesis options, reflecting commercial interest. As AI-driven drug discovery accelerates, computational studies on molecular docking with this scaffold are emerging, further validating its relevance in modern research.

To summarize, 3,5-Difluoro-4-methylbenzene-1-sulfonamide exemplifies the intersection of structural ingenuity and multidisciplinary utility. Its applications span from life sciences to industrial materials, with ongoing research continually uncovering new potentials. For laboratories and enterprises prioritizing innovation, this compound represents a strategic asset in the evolving landscape of functionalized aromatics.